Cas no 1517482-60-8 ((2-chloro-3-fluorophenyl)methanesulfonyl chloride)

• Product Name: (2-chloro-3-fluorophenyl)methanesulfonyl chloride
• CAS No: 1517482-60-8
• MF: C₇H₅Cl₂FO₂S
• MW: 243.082802534103
• MDL: MFCD26064548
• CID: 5244240
• PubChem ID: 83720084
• Update Time: 2026-03-08

(2-chloro-3-fluorophenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonyl chloride, 2-chloro-3-fluoro-
• (2-chloro-3-fluorophenyl)methanesulfonyl chloride

• MDL： MFCD26064548
• Inchi： 1S/C7H5Cl2FO2S/c8-7-5(4-13(9,11)12)2-1-3-6(7)10/h1-3H,4H2
• InChI Key： VLEWFGAZVWZOMV-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)=CC=CC(F)=C1Cl

Additional information on (2-chloro-3-fluorophenyl)methanesulfonyl chloride

(2-Chloro-3-Fluorophenyl)Methanesulfonyl Chloride: A Comprehensive Overview

(2-Chloro-3-Fluorophenyl)Methanesulfonyl Chloride, also known by its CAS number 1517482-60-8, is a highly reactive organosulfur compound with significant applications in organic synthesis. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the pharmaceutical, agrochemical, and material science industries. The molecule consists of a sulfonyl chloride group attached to a substituted phenyl ring, specifically a 2-chloro-3-fluorophenyl group, making it a versatile building block for various chemical transformations.

The structure of (2-Chloro-3-Fluorophenyl)Methanesulfonyl Chloride is characterized by its sulfonyl chloride moiety (-SO₂Cl) and the electron-withdrawing substituents on the aromatic ring. The presence of chlorine and fluorine atoms at the 2 and 3 positions, respectively, imparts unique electronic properties to the molecule. These substituents not only influence the reactivity of the sulfonyl chloride group but also enhance the stability and selectivity of the compound in various synthetic reactions. Recent studies have highlighted the importance of such substituted sulfonyl chlorides in asymmetric synthesis and catalytic processes.

In terms of physical properties, (2-Chloro-3-Fluorophenyl)Methanesulfonyl Chloride is typically a crystalline solid with a melting point around 65°C and a boiling point above 150°C under standard conditions. The compound is sparingly soluble in water but dissolves well in common organic solvents such as dichloromethane, chloroform, and diethyl ether. Its high reactivity makes it essential to handle with care, often requiring inert atmospheres or controlled conditions during synthesis and storage.

The synthesis of (2-Chloro-3-Fluorophenyl)Methanesulfonyl Chloride involves several steps, starting from the corresponding aromatic amine or phenol derivative. One common method involves sulfonation followed by chlorination, although modern techniques often employ more efficient routes using microwave-assisted synthesis or continuous flow reactors. These advancements have significantly improved the yield and purity of the compound while reducing reaction times. Recent research has also explored the use of environmentally friendly solvents and catalysts to make the synthesis process more sustainable.

(2-Chloro-3-Fluorophenyl)Methanesulfonyl Chloride finds extensive use in organic chemistry as an electrophilic reagent. Its sulfonyl chloride group is highly reactive toward nucleophiles such as alcohols, amines, and thiols, making it an excellent candidate for forming sulfonate esters, sulfonamides, and thiosulfonates. In drug discovery, this compound serves as an intermediate for constructing bioactive molecules with specific pharmacokinetic profiles. For instance, it has been employed in the synthesis of inhibitors for kinase enzymes, which are critical targets in cancer therapy.

In addition to its role in pharmaceuticals, (2-Chloro-3-Fluorophenyl)Methanesulfonyl Chloride is also utilized in agrochemicals to develop herbicides and fungicides with enhanced efficacy. The electron-withdrawing substituents on the aromatic ring contribute to the stability and bioavailability of these compounds in agricultural applications. Recent studies have focused on optimizing these compounds for reduced environmental impact while maintaining their effectiveness against target pests.

The application of (2-Chloro-3-Fluorophenyl)Methanesulfonyl Chloride extends beyond traditional organic synthesis into materials science. It has been used as a precursor for synthesizing advanced polymers and coatings with tailored properties such as high thermal stability and resistance to UV degradation. Researchers have explored its potential in creating self-healing materials and stimuli-responsive polymers, which hold promise for future technological advancements.

In terms of safety considerations, handling (2-Chloro-3-Fluorophenyl)Methanesulfonyl Chloride requires adherence to standard laboratory protocols due to its reactivity with moisture and sensitivity to light. Proper ventilation and personal protective equipment are essential during its use to prevent exposure risks. Storage should be in tightly sealed containers under dry conditions to maintain stability.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of (2-Chloro-3-Fluorophenyl)Methanesulfonyl Chloride. Quantum mechanical calculations have provided insights into its reaction mechanisms with various nucleophiles, aiding in the design of more efficient synthetic pathways. These computational tools are increasingly being integrated with experimental techniques to accelerate drug discovery and material development processes.

In conclusion, (2-Chloro-3-Fluorophenyl)Methanesulfonyl Chloride stands out as a valuable intermediate in organic synthesis with diverse applications across multiple industries. Its unique chemical properties make it indispensable for constructing complex molecules with specific functionalities. As research continues to uncover new potential uses and optimize its synthesis methods, this compound will likely remain at the forefront of chemical innovation for years to come.